Cas no 4469-81-2 (2-Butoxyaniline)

• Product name: 2-Butoxyaniline
• CAS No: 4469-81-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD00043880
• CID: 1068356

2-Butoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-Butoxy-phenylamine
• 2-BUTOXYANILINE
• 2-Butoxy-anilin
• 2-butoxy-aniline
• 2-Butoxybenzenamine
• 2-n-butoxyaniline
• Aniline,o-butoxy
• o-butoxyaniline
• NSC 55075
• 2-Butoxyaniline

• MDL： MFCD00043880
• Inchi： InChI=1S/C10H15NO/c1-2-3-8-12-10-7-5-4-6-9(10)11/h4-7H,2-3,8,11H2,1H3
• InChI Key： IRTONKUCLPTRNS-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=CC=C1N

Computed Properties

• Exact Mass: 165.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• Density: 0.999±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 136-137 ºC (15 Torr)
• Flash Point: 114.2±13.1 ºC,
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),
• PSA: 35.25000
• LogP: 3.02890

2-Butoxyaniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38-50/53
• Safety Instruction： 26-36/37-61
• Hazardous Material Identification：
• HazardClass：IRRITANT

2-Butoxyaniline Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers